Herbicidin A
Herbicidin A
Brand Name:
Vulcanchem
CAS No.:
55353-31-6
VCID:
VC0022783
InChI:
InChI=1S/C23H29N5O11/c1-4-9(6-29)21(31)38-17-13(30)15(22(32)35-3)37-11-5-10-14(39-23(11,17)33)16(34-2)20(36-10)28-8-27-12-18(24)25-7-26-19(12)28/h4,7-8,10-11,13-17,20,29-30,33H,5-6H2,1-3H3,(H2,24,25,26)/b9-4+/t10-,11-,13-,14+,15+,16-,17+,20-,23-/m1/s1
SMILES:
CC=C(CO)C(=O)OC1C(C(OC2C1(OC3C(C2)OC(C3OC)N4C=NC5=C(N=CN=C54)N)O)C(=O)OC)O
Molecular Formula:
C23H29N5O11
Molecular Weight:
551.5 g/mol
Herbicidin A
CAS No.: 55353-31-6
Reference Standards
VCID: VC0022783
Molecular Formula: C23H29N5O11
Molecular Weight: 551.5 g/mol
| CAS No. | 55353-31-6 |
|---|---|
| Product Name | Herbicidin A |
| Molecular Formula | C23H29N5O11 |
| Molecular Weight | 551.5 g/mol |
| IUPAC Name | methyl (1R,3S,4R,5R,7R,9R,11S,12S,13S)-5-(6-aminopurin-9-yl)-1,12-dihydroxy-13-[(E)-2-(hydroxymethyl)but-2-enoyl]oxy-4-methoxy-2,6,10-trioxatricyclo[7.4.0.03,7]tridecane-11-carboxylate |
| Standard InChI | InChI=1S/C23H29N5O11/c1-4-9(6-29)21(31)38-17-13(30)15(22(32)35-3)37-11-5-10-14(39-23(11,17)33)16(34-2)20(36-10)28-8-27-12-18(24)25-7-26-19(12)28/h4,7-8,10-11,13-17,20,29-30,33H,5-6H2,1-3H3,(H2,24,25,26)/b9-4+/t10-,11-,13-,14+,15+,16-,17+,20-,23-/m1/s1 |
| Standard InChIKey | LOWKANMKNQBRPJ-MRAUHCMASA-N |
| Isomeric SMILES | C/C=C(\CO)/C(=O)O[C@H]1[C@@H]([C@H](O[C@H]2[C@]1(O[C@H]3[C@@H](C2)O[C@H]([C@@H]3OC)N4C=NC5=C(N=CN=C54)N)O)C(=O)OC)O |
| SMILES | CC=C(CO)C(=O)OC1C(C(OC2C1(OC3C(C2)OC(C3OC)N4C=NC5=C(N=CN=C54)N)O)C(=O)OC)O |
| Canonical SMILES | CC=C(CO)C(=O)OC1C(C(OC2C1(OC3C(C2)OC(C3OC)N4C=NC5=C(N=CN=C54)N)O)C(=O)OC)O |
| Appearance | White to light fawn solid |
| Reference | Herbicidin A and B, two new antibiotics with herbicidal activity. I. Producing organism and biological activities. Arai M. et al. J. Antibiot. 1976, 29, 863.Herbicidin A and B, two new antibiotics with herbicidal activity. II. Fermentation, isolation and physico-chemical characterisation. Haneishi T. et al. J. Antibiot. 1976, 29, 870. |
| PubChem Compound | 6441694 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume